Cas no 568544-03-6 (2-chloro-N-4-chloro-3-(dimethylsulfamoyl)phenylacetamide)

• Product Name: 2-chloro-N-4-chloro-3-(dimethylsulfamoyl)phenylacetamide
• CAS No: 568544-03-6
• MF: C₁₀H₁₂Cl₂N₂O₃S
• MW: 311.184879302979
• MDL: MFCD03965279
• CID: 843749
• PubChem ID: 3860347
• Update Time: 2025-09-28

2-chloro-N-4-chloro-3-(dimethylsulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(4-CHLORO-3-DIMETHYLSULFAMOYL-PHENYL)-ACETAMIDE
• GSTO1-IN-1
• 2-chloro-N-4-chloro-3-(dimethylsulfamoyl)phenylacetamide
• C1-27
• CHEMBL4210652
• AKOS000115563
• J-509077
• HY-111530
• 2-chloro-N-[4-chloro-3-(dimethylsulfamoyl)phenyl]acetamide
• LS-13780
• CS-0042397
• GSTO1-1 inhibitor C1-27
• 2-Chloro-N-(4-chloro-3-(N,N-dimethylsulfamoyl)phenyl)acetamide
• G13253
• 568544-03-6
• DA-63953
• MFCD03965279
• Z56887699
• BDBM50458516
• UPCMLD0ENAT0514-1551:001
• Q27454694
• EN300-01927
• GTPL10719

• MDL： MFCD03965279
• Inchi： 1S/C10H12Cl2N2O3S/c1-14(2)18(16,17)9-5-7(3-4-8(9)12)13-10(15)6-11/h3-5H,6H2,1-2H3,(H,13,15)
• InChI Key： YEHYODCKTNLFQU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N(C)C)(=O)=O)NC(CCl)=O

Computed Properties

• Exact Mass: 309.9945688g/mol
• Monoisotopic Mass: 309.9945688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.9Ų

2-chloro-N-4-chloro-3-(dimethylsulfamoyl)phenylacetamide Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides